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Compound of Interest

Compound Name: 9-(Methylaminomethyl)anthracene

Cat. No.: B057991 Get Quote

Essential Safety and Handling Guide for 9-
(Methylaminomethyl)anthracene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 9-
(Methylaminomethyl)anthracene, a compound identified as a skin, eye, and respiratory

irritant.[1][2][3] Adherence to these procedures is essential to ensure a safe laboratory

environment.

Hazard Summary & Personal Protective Equipment
(PPE)
9-(Methylaminomethyl)anthracene is a solid irritant.[1][2][3] The primary hazards are

associated with inhalation of its dust particles and direct contact with skin and eyes.[1][2]

Appropriate PPE is mandatory to mitigate these risks.
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Hazard Classification
Required Personal Protective Equipment

(PPE)

Skin Irritant[1][2]

Gloves: Chemical-resistant gloves are required.

While nitrile gloves are common in laboratories,

some sources indicate they may offer poor

resistance to amines.[4] Therefore, gloves made

of butyl rubber or neoprene are recommended

for extended contact. For splash protection,

double gloving with nitrile gloves may be

acceptable, but gloves should be changed

immediately upon contamination.

Lab Coat: A standard laboratory coat must be

worn and fully buttoned.

Eye Irritant[1][2]

Eye Protection: Safety glasses with side shields

are the minimum requirement. For procedures

with a higher risk of splashing or dust

generation, chemical safety goggles are

mandatory.

Respiratory Irritant[1][2]

Respiratory Protection: A NIOSH-approved N95

dust mask is required when handling the solid

compound outside of a certified chemical fume

hood to prevent inhalation of dust particles.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 9-(Methylaminomethyl)anthracene is crucial for safety.

The following workflow outlines the key stages of its lifecycle in the laboratory.
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Safe Handling Workflow for 9-(Methylaminomethyl)anthracene

Receiving and Storage

Preparation and Weighing

Transport in secondary containment

Handling in Solution

In a certified fume hood

Spill Management

If spill occurs

If spill occurs

Waste Disposal

Collect all waste

Dispose of cleanup materials as hazardous waste
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Caption: Safe Handling Workflow for 9-(Methylaminomethyl)anthracene

Step-by-Step Experimental Protocols
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a cool, dry, well-ventilated area, away from incompatible materials

such as strong oxidizing agents and acids.[1][5]

The storage temperature should be between 2-8°C.

Ensure the container is tightly sealed.

2. Preparation and Weighing (Solid Form):

All weighing and preparation of the solid compound should be conducted in a certified

chemical fume hood to minimize inhalation risk.

Wear all required PPE, including an N95 dust mask, safety goggles, and appropriate

chemical-resistant gloves.

Use a disposable weigh boat to handle the solid.

Clean the balance and surrounding area with a damp cloth after weighing to remove any

residual dust. Dispose of the cloth as contaminated waste.

3. Handling in Solution:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

The compound has slight solubility in chloroform and methanol.

All work with solutions should be performed in a chemical fume hood.

Avoid contact with skin and eyes. In case of contact, rinse the affected area immediately with

copious amounts of water for at least 15 minutes.

4. Spill Management:

Minor Spill (Solid):

Alert others in the immediate area.
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Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising

dust.

Carefully scoop the material into a labeled container for hazardous waste.

Clean the spill area with soap and water.

Minor Spill (Liquid):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as

vermiculite or sand.

Collect the absorbed material into a labeled container for hazardous waste.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) department.

Do not attempt to clean up a major spill without proper training and equipment.

Disposal Plan
All waste containing 9-(Methylaminomethyl)anthracene, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste.
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Waste Type Disposal Procedure

Solid Waste

Collect in a clearly labeled, sealed container

designated for solid chemical waste. The label

should include the chemical name.

Liquid Waste

Collect in a clearly labeled, sealed, and

compatible waste container. Do not mix with

incompatible waste streams.

Contaminated Materials

Items such as gloves, weigh boats, and paper

towels should be placed in a designated

hazardous waste bag or container.

Never dispose of 9-(Methylaminomethyl)anthracene down the drain or in the regular trash.

Always follow your institution's specific guidelines for hazardous waste disposal and contact

your EHS department for any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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